Cas no 135626-20-9 (2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-)

2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)- structure
135626-20-9 structure
Product Name:2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-
CAS No:135626-20-9
MF:C16H16O5
MW:288.295245170593
CID:145587
PubChem ID:6439393
Update Time:2025-04-19

2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Heptadienoic acid,7-(benzoyloxy)-4-oxo-, ethyl ester, (2E,5E)-
    • [(2E,5E)-7-ethoxy-4,7-dioxohepta-2,5-dienyl] benzoate
    • homomelodienone
    • (2E,5E)-7-ethoxy-4,7-dioxohepta-2,5-dien-1-yl benzoate
    • 2,5-Heptadienoic acid, 7-(benzoyloxy)-4-oxo-, ethyl ester, (E,E)-
    • CHEMBL465646
    • 135626-20-9
    • Inchi: 1S/C16H16O5/c1-2-20-15(18)11-10-14(17)9-6-12-21-16(19)13-7-4-3-5-8-13/h3-11H,2,12H2,1H3/b9-6+,11-10+
    • InChI Key: FCTFULMZKQYRQV-GOKBKIRCSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C/C=C/C(/C=C/C(=O)OCC)=O

Computed Properties

  • Exact Mass: 288.099774
  • Monoisotopic Mass: 288.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.166
  • Boiling Point: 445.2°Cat760mmHg
  • Flash Point: 197.4°C
  • Refractive Index: 1.535
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